![molecular formula C18H15ClN4O2 B2459320 2-(4-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione CAS No. 941917-34-6](/img/structure/B2459320.png)
2-(4-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
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Overview
Description
The compound “2-(4-chlorobenzyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a derivative of 1,2,4-triazine . 1,2,4-Triazines are six-membered heterocyclic compounds with three nitrogen atoms in their structure . They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive activities .
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives involves various methods. One approach involves the construction of the 1,2,4-triazine ring based on azoles . In this method, most of the methods involve azo coupling of diazoazoles with CH-active two-carbon synthons according to the [4+2] principle . Another approach involves the annulation of the azole fragment to the 1,2,4-triazine ring .Molecular Structure Analysis
The molecular structure of 1,2,4-triazine derivatives can be characterized by various spectroscopic techniques. For example, in the crystal structure of a 1,2,4-triazin-3,5(2H,4H)-dione moiety, the shorter bond of N3–C3 has an appreciable double-bond character .Chemical Reactions Analysis
1,2,4-Triazine derivatives undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . In the presence of sodium carbonate, the [4 + 2] cycloaddition of α-halogeno hydrazones to imines proceeded readily, furnishing 2,3,4,5-tetrahydro-1,2,4-triazines .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazine derivatives can be investigated using various techniques. For example, spectroscopic and physicochemical studies can be conducted on these compounds in powder and thin-film forms .Mechanism of Action
Target of Action
The primary targets of F2334-0110 are yet to be identified. The compound belongs to the 1,2,4-triazine class of compounds, which have been shown to exhibit a wide range of biological activities .
Mode of Action
It is known that 1,2,4-triazine compounds can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
1,2,4-triazine compounds have been reported to exhibit antimicrobial, anticancer, anti-metabolic, anti-diabetic, anti-amoebic, anticonvulsant, anti-proliferative activities, human carbonic anhydrase inhibition, cyclin-dependent kinase 2 inhibition, and cgrp receptor antagonistic activity .
Result of Action
Based on the reported activities of 1,2,4-triazine compounds, it can be inferred that f2334-0110 may have potential therapeutic effects .
Action Environment
Environmental factors such as temperature, pH, and light conditions could potentially influence the action, efficacy, and stability of F2334-0110. For instance, a light-induced method has been developed for synthesizing azauracils, a class of compounds related to 1,2,4-triazines .
Safety and Hazards
Future Directions
The development and targeted synthesis of azolo[1,2,4]triazines remains highly relevant. In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents . Hence, azolo[1,2,4]triazines are promising scaffolds for the formation of compounds with useful biological activity .
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O2/c19-14-8-6-13(7-9-14)12-23-17(25)16(24)22-11-10-21(18(22)20-23)15-4-2-1-3-5-15/h1-9H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZCCRVHVSWOMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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